4-Ethoxy-6-methylchromen-2-one
Overview
Description
Synthesis Analysis
The synthesis of compounds like “4-Ethoxy-6-methylchromen-2-one” often involves complex processes. The general approach for the introduction of moieties on aliphatic crown ethers involves a radical mediated cross dehydrogenative coupling initiated either by photochemical or thermal/chemical activation .
Chemical Reactions Analysis
Chemical reactions involving “4-Ethoxy-6-methylchromen-2-one” can be complex and varied . The reaction mechanism provides details regarding the precise, step-by-step process by which a reaction occurs .
Scientific Research Applications
Medicinal Chemistry and Drug Development
4-Ethoxy-6-methylchromen-2-one exhibits structural features that make it an attractive candidate for medicinal chemistry research. Its benzopyran scaffold, combined with ethoxy and methyl substituents, contributes to its potential bioactivity. Researchers explore its role in drug discovery, focusing on the following aspects:
- Anticancer Properties : Investigate its cytotoxic effects against various cancer cell lines, including gastric, colon, liver, nasopharyngeal, and breast cancers. Assess its IC50 values (concentration causing 50% cell growth reduction) and compare them to standard anticancer agents .
Future Directions
The future of synthetic chemistry, including the synthesis of compounds like “4-Ethoxy-6-methylchromen-2-one”, is expected to involve the improvement of synthetic abilities and the enhancement of synthesis applications . More studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs .
properties
IUPAC Name |
4-ethoxy-6-methylchromen-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-3-14-11-7-12(13)15-10-5-4-8(2)6-9(10)11/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWYBUCACTOISFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=O)OC2=C1C=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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